2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide

• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-(2,4-dimethyl-N-methylsulfonylanilino)-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C20H26N2O3S/c1-6-17-9-7-8-15(3)20(17)21-19(23)13-22(26(5,24)25)18-11-10-14(2)12-16(18)4/h7-12H,6,13H2,1-5H3,(H,21,23)
• InChI Key: FEWXHFQRGMBFDI-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CN(C2=C(C=C(C=C2)C)C)S(=O)(=O)C)C

Description

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide, also known as DMSA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of acetaminophen and has been shown to possess a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide involves the inhibition of certain enzymes that are involved in the proliferation of cancer cells. 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to inhibit the activity of tyrosine kinases, which are involved in the signaling pathways that promote cell growth and division. In addition, 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to induce apoptosis in cancer cells by activating certain pathways that lead to cell death.
Biochemical and Physiological Effects
2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to possess a range of biochemical and physiological effects. In addition to its anticancer properties, 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to possess anti-inflammatory properties. 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to inhibit the production of certain cytokines that are involved in the inflammatory response. In addition, 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to possess analgesic properties by inhibiting the activity of certain enzymes that are involved in the perception of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide in lab experiments is its high purity and high yield. The synthesis method of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been optimized to yield high purity and high yield of the compound. In addition, 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide is a relatively stable compound that can be easily stored and transported. However, one of the limitations of using 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide in lab experiments is its potential toxicity. 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide. One direction is to further investigate its potential applications in cancer research. 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to possess anticancer properties, but further studies are needed to determine its efficacy and safety in clinical trials. Another direction is to investigate its potential applications in other areas of biomedical research, such as inflammation and pain. Finally, future studies should focus on optimizing the synthesis method of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide to yield even higher purity and yield of the compound.

Synthesis Methods

The synthesis method of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide involves the reaction of 2-amino-4,6-dimethylphenol with methylsulfonyl chloride to form 2-amino-4,6-dimethylphenyl methyl sulfone. This intermediate is then reacted with 2-ethyl-6-methylaniline and acetic anhydride to form 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide. The synthesis method of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been extensively studied for its potential applications in scientific research. One of the main applications of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide is in the field of cancer research. 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to possess anticancer properties by inducing apoptosis in cancer cells. In addition, 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been shown to inhibit the proliferation of cancer cells by suppressing the activity of certain enzymes.